5-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazole

• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-5-(4-fluorophenyl)-2-methylsulfonyl-3,4-dihydropyrazole
• InChI: InChI=1S/C17H15FN2O4S/c1-25(21,22)20-15(12-4-7-16-17(8-12)24-10-23-16)9-14(19-20)11-2-5-13(18)6-3-11/h2-8,15H,9-10H2,1H3
• InChI Key: JCFDGLRLYQHPLI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1C(CC(=N1)C2=CC=C(C=C2)F)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H15FN2O4S
• Molecular Weight: 362.4 g/mol

Description

5-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazole is a useful research compound. Its molecular formula is C17H15FN2O4S and its molecular weight is 362.38. The purity is usually 95%.
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Scientific Research Applications

Potential COX-2 Inhibitors

• The synthesis of 4,5-diaryl-1H-pyrazole-3-ol derivatives, including the title compound, has been utilized to create potential COX-2 inhibitors. These compounds were tested for inhibitory activity against COX-1 and COX-2 enzymes and showed good selectivity for COX-2 versus COX-1 enzyme (Patel et al., 2004).

Fluorescent Chemosensor for Metal Ion Detection

• Pyrazoline derivatives, including those related to the title compound, have been used as fluorescent chemosensors for metal ion detection, specifically for the determination of Fe3+ ion in solution. The compounds displayed on-off fluorescence chemosensor properties (Khan, 2020).

Structural Characterization and Synthesis

• Isostructural compounds related to the title compound have been synthesized and characterized. These studies included the analysis of their molecular conformations and crystalline structures (Kariuki et al., 2021).

Antimicrobial and Antitubercular Agents

• Benzene sulfonamide pyrazole oxadiazole derivatives, related to the title compound, have been synthesized and evaluated for their antimicrobial as well as antitubercular activity. Molecular docking studies were also performed to understand their mode of action (Shingare et al., 2022).

Antiproliferative Activities

• Some pyrazole-sulfonamide derivatives have been synthesized and tested for their antiproliferative activities against cancer cell lines, demonstrating promising results in this area (Mert et al., 2014).